Cas no 82953-57-9 (N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide)

• Product Name: N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide
• CAS No: 82953-57-9
• MF: C₄₈H₄₂N₂O₄
• MW: 710.858092784882
• MDL: MFCD28100818
• CID: 2200425
• PubChem ID: 253660361
• Update Time: 2025-08-05

N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide Chemical and Physical Properties

Names and Identifiers

• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-
• N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide
• Anthra[2,1,9-def:6,5,10-d\'e\'f\']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-
• INHOFFEN LYTHGOE DIOL MONOTOSYLATE
• BEI ORANGE 240
• Lumogen F Orange 240
• Lumogen Orange 240
• Lumogen Orange F 240
• N,N'-Bis(2,5-di-tert-butylphenyl)perylene-3,4,9,10-bis(dicarboximide)
• N,N'-BIS(2,6-DIISOPROPYLPHENYL)PERYLENE-3,4,9,10-TETRACARBOXDIIMIDE
• Perylene Orange
• 2,9-Bis[2,6-bis(1-methylethyl)phenyl]anthra[2,1,9-def:6,5,10-d'e'f′]diisoquinoline-1,3,8,10(2H,9H)-tetrone (ACI)
• KF 241
• Lumogen F 240
• Lumogen O 240
• lumogen orange
• N,N′-Bis(2,5-di-tert-butylphenyl)perylene-3,4,9,10-bis(dicarboximide)
• N,N′-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic diimide
• N,N′-Bis(2,6-diisopropylphenyl)-perylene-3,4,9,10-tetracarboxdiimide
• PDI-O
• 2,9-Bis(2,6-diisopropylphenyl)anthra[2,1,9-def:6,5,10-d inverted exclamation mark e inverted exclamation mark f inverted exclamation mark ]diisoquinoline-1,3,8,10(2H,9H)-tetraone
• YSWG765
• B4268
• 7,18-bis(2,6-diisopropylphenyl)-7,18-diazaheptacyclo[14.6.2.2(2),?.0(3),(1)(2).0?,?.0(1)(3),(2)(3).0(2)?,(2)?]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylicDiimide
• N,N''-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic diimide
• perylenetetracarboxylic diimide
• 7,18-bis[2,6-di(propan-2-yl)phenyl]-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N-Bis(2,6-diisopropylphenyl)perylene-3,4,9,10-bis(dicarboximide); Perylene Orange; Lumaogen F 40
• T71369
• Lumaogen F 40
• MFCD28100818
• iPr-PDI
• SCHEMBL3438530
• SY055468
• 7,18-bis[2,6-di(propan-2-yl)phenyl]-7,18-diazaheptacyclo[14.6.2.2^{2,5.0^{3,12.0^{4,9.0^{13,23.0^{20,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-
• 82953-57-9
• NAZODJSYHDYJGP-UHFFFAOYSA-N
• N,N-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide

• MDL： MFCD28100818
• Inchi： 1S/C48H42N2O4/c1-23(2)27-11-9-12-28(24(3)4)43(27)49-45(51)35-19-15-31-33-17-21-37-42-38(22-18-34(40(33)42)32-16-20-36(46(49)52)41(35)39(31)32)48(54)50(47(37)53)44-29(25(5)6)13-10-14-30(44)26(7)8/h9-26H,1-8H3
• InChI Key： NAZODJSYHDYJGP-UHFFFAOYSA-N
• SMILES： O=C1N(C2C(C(C)C)=CC=CC=2C(C)C)C(=O)C2C3C1=CC=C1C=3C(=CC=2)C2C3C1=CC=C1C=3C(=CC=2)C(=O)N(C2C(C(C)C)=CC=CC=2C(C)C)C1=O

Computed Properties

• Exact Mass: 710.31400
• Monoisotopic Mass: 710.31445783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 78.14000
• LogP: 10.43500
• λmax: 527(Toluene)(lit.)

N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24/25
• Storage Condition：(BD306409)

Related Categories

• Material Chemicals High Polymer Materials

Additional information on N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide

N,N'-Bis(2,6-Diisopropylphenyl)-3,4,9,10-Perylenetetracarboxylic Diimide: A Comprehensive Overview

The compound with CAS No 82953-57-9, known as N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide, is a highly advanced material that has garnered significant attention in the fields of materials science and organic electronics. This compound belongs to the family of perylene derivatives, which are widely studied for their unique electronic properties and potential applications in optoelectronic devices. The perylene tetracarboxylic diimide (PTCDI) core of this molecule is a well-known building block in the design of functional materials due to its strong absorption in the visible region and excellent charge transport properties.

The N,N'-Bis(2,6-diisopropylphenyl) substituents attached to the PTCDI core play a crucial role in modulating the electronic and optical properties of the compound. These bulky substituents not only enhance the thermal stability of the material but also improve its solubility in organic solvents, making it more suitable for solution-processing techniques such as spin-coating and inkjet printing. Recent studies have demonstrated that these substituents can significantly influence the energy levels of the molecule, which is critical for optimizing its performance in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

One of the most promising applications of N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide is in organic photovoltaics (OPVs). The compound's ability to absorb a wide range of wavelengths in the solar spectrum makes it an excellent candidate for use as an acceptor material in bulk heterojunction solar cells. Recent research has shown that when paired with donor materials such as polythiophenes or conjugated polymers, this compound can achieve high power conversion efficiencies (PCEs) due to its strong electron-accepting nature and efficient charge separation properties.

In addition to its photovoltaic applications, this compound has also been extensively studied for its potential in organic field-effect transistors (OFETs). The PTCDI core's inherent electron-deficient nature makes it an ideal candidate for use as an acceptor material in ambipolar transistors. Recent advancements have focused on optimizing the molecular design to further enhance carrier mobility and device stability. For instance, studies have shown that introducing bulky substituents like N,N'-Bis(2,6-diisopropylphenyl) can reduce intermolecular interactions and improve charge transport efficiency.

The synthesis of N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide typically involves a two-step process: first, the preparation of perylene tetracarboxylic acid (PTCA), followed by coupling with diamines to form the diimide derivative. Recent research has explored alternative synthetic routes to improve yield and purity while maintaining scalability for industrial applications. For example, microwave-assisted synthesis has been reported to significantly accelerate the reaction process while preserving the molecular integrity of the product.

Another area of active research is the investigation of this compound's thermal and mechanical properties. The diisopropylphenyl substituents not only enhance thermal stability but also contribute to improved mechanical flexibility. These properties are particularly advantageous for flexible electronics applications such as foldable displays and wearable devices. Recent studies have demonstrated that films made from this compound exhibit excellent adhesion to flexible substrates and maintain their performance under repeated bending cycles.

Furthermore, N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide has shown potential as a sensing material due to its sensitivity to environmental changes such as temperature and humidity. Its ability to undergo reversible structural changes upon exposure to external stimuli makes it a promising candidate for use in chemical sensors and biosensors. Recent advancements have focused on integrating this compound into sensor devices with enhanced sensitivity and selectivity.

In conclusion, N,N'-Bis(2,6-diisopropylphenyl)-3